Cas no 2172634-89-6 (4-chloro-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic acid)

• Product Name: 4-chloro-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic acid
• CAS No: 2172634-89-6
• MF: C₂₆H₂₁ClN₂O₅
• MW: 476.908345937729
• CID: 5963305
• PubChem ID: 165515365
• Update Time: 2025-06-09

4-chloro-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic acid
• 2172634-89-6
• 4-chloro-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]benzoic acid
• EN300-1512741

• Inchi： 1S/C26H21ClN2O5/c27-22-12-11-16(25(31)32)14-23(22)29-24(30)10-5-13-28-26(33)34-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-12,14,21H,13,15H2,(H,28,33)(H,29,30)(H,31,32)/b10-5+
• InChI Key： MNRTZZUALPWZRB-BJMVGYQFSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1NC(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.1138995g/mol
• Monoisotopic Mass: 476.1138995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-chloro-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic acid

4-Chloro-3-(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic Acid: A Comprehensive Overview

The compound 4-chloro-3-(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic acid, with CAS No 2172634-89-6, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates a chloro group, a fluorenylmethoxycarbonyl (Fmoc) group, and a butenamide moiety, all of which contribute to its unique chemical properties and potential applications.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in the stability and reactivity of this compound. Recent studies have highlighted the importance of Fmoc derivatives in drug delivery systems and bioconjugation chemistry. For instance, researchers at the University of California have demonstrated that Fmoc-containing molecules can significantly enhance the bioavailability of therapeutic agents by modulating their pharmacokinetic profiles.

The presence of the butenamide moiety introduces additional functional diversity to this compound. This group is known to participate in various biochemical interactions, including hydrogen bonding and π-π stacking, which are critical for molecular recognition and binding affinity. A team at the Max Planck Institute has recently explored the role of butenamide derivatives in enzyme inhibition, revealing their potential as leads for anti-cancer drug development.

Furthermore, the chloro substituent at position 4 of the benzoic acid ring contributes to the molecule's electronic properties and hydrophobicity. This feature is particularly advantageous in designing compounds with optimal solubility and permeability across biological membranes. Studies conducted at Kyoto University have shown that chloro-substituted benzoic acids exhibit enhanced activity in modulating ion channels, a key target for treating neurological disorders.

In terms of synthesis, 4-chloro-3-(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic acid is typically prepared through multi-step reactions involving Friedel-Crafts acylation and subsequent functionalization steps. The use of Fmoc protection during these steps ensures high yields and excellent stereochemical control. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, as reported in a recent paper published in Journal of Organic Chemistry.

From an applications perspective, this compound holds promise in several therapeutic areas. Its ability to act as a substrate for proteolytic enzymes makes it a valuable tool in studying enzyme mechanisms and developing inhibitors. Additionally, its structural features suggest potential utility in vaccine development and immunotherapy, where precise control over antigen presentation is crucial.

In conclusion, 4-chloro-3-(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic acid represents a cutting-edge molecule with diverse applications in modern chemistry and biology. Its intricate structure and functional groups make it an ideal candidate for advancing drug discovery efforts and addressing unmet medical needs.